Cas no 2227964-25-0 ((2S)-1-(cyclohex-3-en-1-yl)propan-2-amine)

• Product Name: (2S)-1-(cyclohex-3-en-1-yl)propan-2-amine
• CAS No: 2227964-25-0
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5777940
• PubChem ID: 165761525
• Update Time: 2025-10-31

(2S)-1-(cyclohex-3-en-1-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2000665
• (2S)-1-(cyclohex-3-en-1-yl)propan-2-amine
• 2227964-25-0

• Inchi： 1S/C9H17N/c1-8(10)7-9-5-3-2-4-6-9/h2-3,8-9H,4-7,10H2,1H3/t8-,9?/m0/s1
• InChI Key： IHQIVNWFANGYHG-IENPIDJESA-N
• SMILES： N[C@@H](C)CC1CC=CCC1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-1-(cyclohex-3-en-1-yl)propan-2-amine

Introduction to (2S)-1-(cyclohex-3-en-1-yl)propan-2-amine (CAS No. 2227964-25-0)

(2S)-1-(cyclohex-3-en-1-yl)propan-2-amine (CAS No. 2227964-25-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of amines and is characterized by its cyclohexene ring and chiral center, which contribute to its distinct chemical and biological behavior.

The chiral nature of (2S)-1-(cyclohex-3-en-1-yl)propan-2-amine makes it particularly interesting for drug development, as enantiomers can exhibit different pharmacological profiles, including variations in potency, selectivity, and metabolic stability. Recent studies have explored the role of chiral amines in modulating various biological pathways, making this compound a promising candidate for further investigation.

In terms of synthesis, (2S)-1-(cyclohex-3-en-1-yl)propan-2-amine can be prepared through several methods, including asymmetric synthesis and chiral resolution techniques. One common approach involves the use of chiral catalysts or auxiliaries to achieve high enantiomeric excess (ee). For instance, a recent study published in the Journal of Organic Chemistry described an efficient asymmetric hydrogenation method that yielded (2S)-1-(cyclohex-3-en-1-yl)propan-2-amine with over 99% ee, highlighting the advances in synthetic methodologies for chiral compounds.

The biological activity of (2S)-1-(cyclohex-3-en-1-yl)propan-2-amine has been investigated in various contexts. Preliminary studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Additionally, research has explored its interactions with specific receptors and enzymes, such as G protein-coupled receptors (GPCRs) and monoamine oxidases (MAOs), which are important targets in the treatment of neurological disorders.

In the realm of pharmacokinetics, understanding the absorption, distribution, metabolism, and excretion (ADME) properties of (2S)-1-(cyclohex-3-en-1-yl)propan-2-amine is crucial for its potential therapeutic applications. Studies have indicated that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further preclinical evaluation. However, more detailed investigations are needed to fully characterize its pharmacokinetic profile and optimize its drug-like properties.

The safety profile of (2S)-1-(cyclohex-3-en-1-yl)propan-2-amine is another important aspect to consider. Initial toxicity assessments have shown that this compound exhibits low cytotoxicity at therapeutic concentrations, suggesting a favorable safety margin. Nonetheless, comprehensive toxicological studies are required to ensure its safety for human use.

In conclusion, (2S)-1-(cyclohex-3-en-1-yl)propan-2-amine (CAS No. 2227964-25-0) is a promising chiral amine with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. Ongoing research efforts aim to elucidate its mechanisms of action, optimize its pharmacological properties, and explore its therapeutic potential in various disease contexts.